Cas no 3304-70-9 (4,5-dimethyl 1H-imidazole-4,5-dicarboxylate)

4,5-Dimethyl 1H-imidazole-4,5-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of imidazole-based compounds. Its dimethyl ester functionality enhances solubility in organic solvents, facilitating further derivatization. The compound’s rigid imidazole core contributes to its stability and utility in coordination chemistry, making it suitable for ligand design in catalytic systems. Its structural features also enable applications in pharmaceutical and agrochemical research, where imidazole derivatives are often employed. The product’s high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain its integrity.

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate structure

3304-70-9 structure

Product name:4,5-dimethyl 1H-imidazole-4,5-dicarboxylate

CAS No:3304-70-9

MF:C₇H₈N₂O₄

MW:184.149421691895

MDL:MFCD00051338

CID:44024

PubChem ID:76810

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 4,5-imidazoledicarboxylate
- Dimethyl 1H-imidazole-4,5-dicarboxylate
- Dimethyl-4,5-Imidazole Dicarboxylate
- 1H-Imidazole-4,5-dicarboxylic Acid Dimethyl Ester
- 1H-Imidazole-4,dimethyl ester
- 4,5-dimethoxycarbonyl-imidazole
- dimethyl imidazole-4,5-dicarboxylate
- Imidazole-4,dimethyl ester
- methyl 4,5-imidazoledicarboxylate
- 4,5-dimethyl 1H-imidazole-4,5-dicarboxylate
- MLS000767417
- EN300-222041
- 4,5-Imidazoledicarboxylic acid, dimethyl ester
- I0456
- F0391-0004
- CS-W002240
- TimTec1_005020
- SY021992
- SMR000429771
- 3304-70-9
- SCHEMBL1081091
- 1H-Imidazole-4,5-dicarboxylic acid, 4,5-dimethyl ester
- Dimethyl 1H-imidazole-4,5-dicarboxylate #
- NSC 44628
- HMS2779F19
- AS-11909
- HMS1548E04
- dimethyl 4,5-imidazole dicarboxylate
- AM20090499
- J-520362
- DTXSID1062966
- Imidazole-4, dimethyl ester
- SR-01000388931
- Imidazole-4,5-dicarboxylic acid, dimethyl ester
- CHEMBL2134742
- 1H-Imidazole-4,5-dicarboxylic acid, dimethyl ester
- A5904
- NSC-44693
- NSC 44693
- NCGC00246369-01
- NSC44693
- dimethyl 4,5 imidazole dicarboxylate
- NSC-44628
- MFCD00051338
- FT-0625064
- SR-01000388931-1
- Dimethyl 4,5-imidazole-dicarboxylate
- AKOS004117730
- dimethyl1H-imidazole-4,5-dicarboxylate;Dimethyl 4,5-imidazoledicarboxylate
- 1H-Imidazole-4, dimethyl ester
- NSC44628
- PB42558
- Dimethyl 4,5-imidazoledicarboxylate, 97%
- BP-21477
- ALBB-016090
- STK723348
- BBL010648
- DB-048326
- MDL： MFCD00051338
- Inchi： 1S/C7H8N2O4/c1-12-6(10)4-5(7(11)13-2)9-3-8-4/h3H,1-2H3,(H,8,9)
- InChI Key： CUIWFAXEALIQJS-UHFFFAOYSA-N
- SMILES： C1=NC(=C(C(OC)=O)[NH]1)C(OC)=O

Computed Properties

Exact Mass: 184.04800
Monoisotopic Mass: 184.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Surface Charge: 0
Tautomer Count: 3
Topological Polar Surface Area: 81.3A^2

Experimental Properties

Color/Form: Uncertain
Density: 1.4540 (rough estimate)
Melting Point: 207-212 °C
Boiling Point: 338.2°C at 760 mmHg
Flash Point: 158.3°C
Refractive Index: 1.5200 (estimate)
PSA: 81.28000
LogP: -0.01710
Solubility: Uncertain

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 41
Safety Instruction： S24/25
Storage Condition：Store at room temperature
HazardClass：IRRITANT
Safety Term：S24/25

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Customs Data

HS CODE：2917370000
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-dimethyl 1H-imidazole-4,5-dicarboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D523891-25g	Dimethyl 4,5-imidazoledicarboxylate	3304-70-9	97%	25g	$298	2024-05-24
eNovation Chemicals LLC	D540513-1g	DiMethyl 1H-iMidazole-4,5-dicarboxylate	3304-70-9	97%	1g	$110	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1029793-10g	Dimethyl 4,5-imidazoledicarboxylate	3304-70-9	97%	10g	￥163.00	2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1029793-100g	Dimethyl 4,5-imidazoledicarboxylate	3304-70-9	97%	100g	￥1050.00	2024-05-19
Apollo Scientific	OR323255-25g	1H-Imidazole-4,5-dicarboxylic acid dimethyl ester	3304-70-9	98+%	25g	£46.00	2025-02-20
abcr	AB515226-5g	Dimethyl 4,5-imidazoledicarboxylate, 95%; .	3304-70-9	95%	5g	€70.40	2025-02-15
Life Chemicals	F0391-0004-30mg	4,5-dimethyl 1H-imidazole-4,5-dicarboxylate	3304-70-9	90%+	30mg	$119.0	2023-07-04
Life Chemicals	F0391-0004-4mg	4,5-dimethyl 1H-imidazole-4,5-dicarboxylate	3304-70-9	90%+	4mg	$66.0	2023-07-04
Life Chemicals	F0391-0004-5mg	4,5-dimethyl 1H-imidazole-4,5-dicarboxylate	3304-70-9	90%+	5mg	$69.0	2023-07-04
SHENG KE LU SI SHENG WU JI SHU	sc-480301-5g	Dimethyl 4,5-imidazoledicarboxylate,	3304-70-9		5g	￥579.00	2023-09-05